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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzo[d]thiazole

Cat. No.: B1521107 Get Quote

Application Note: N-Alkylation of 2,4,5-
Trimethylbenzo[d]thiazole
Audience: Researchers, scientists, and drug development professionals.

Introduction

N-alkylation of benzothiazole derivatives is a fundamental transformation in organic synthesis,

leading to the formation of quaternary benzothiazolium salts. These compounds are valuable

intermediates and have been investigated for their potential applications in various fields,

including medicinal chemistry and materials science. This document provides a detailed

experimental protocol for the N-alkylation of 2,4,5-trimethylbenzo[d]thiazole, a representative

electron-rich benzothiazole derivative. The protocol is based on established methodologies for

the N-alkylation of substituted benzothiazoles.

Experimental Protocol
This protocol describes the N-alkylation of 2,4,5-trimethylbenzo[d]thiazole with an alkyl halide

(e.g., methyl iodide or ethyl bromide) to yield the corresponding N-alkyl-2,4,5-

trimethylbenzo[d]thiazolium salt.

Materials and Reagents:

2,4,5-Trimethylbenzo[d]thiazole
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Alkylating agent (e.g., Methyl iodide, Ethyl bromide)

Acetonitrile (CH3CN), anhydrous

Diethyl ether ((C2H5)2O)

Sodium bicarbonate (NaHCO3), saturated solution

Sodium sulfate (Na2SO4), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath

Thin Layer Chromatography (TLC) plates (silica gel)

Büchner funnel and filter paper

Rotary evaporator

NMR tubes, Deuterated solvent (e.g., DMSO-d6) for NMR analysis

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve

2,4,5-trimethylbenzo[d]thiazole (1.0 eq) in anhydrous acetonitrile (10 mL per mmol of

substrate).

Addition of Alkylating Agent: To the stirred solution, add the alkylating agent (1.1 - 1.5 eq)

dropwise at room temperature.

Reaction: Stir the reaction mixture at room temperature or heat to reflux (the optimal

temperature may vary depending on the reactivity of the alkylating agent). Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).
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Work-up: Upon completion of the reaction (as indicated by TLC), cool the reaction mixture to

room temperature. If a precipitate has formed, collect the solid product by vacuum filtration

using a Büchner funnel. Wash the solid with cold diethyl ether (3 x 10 mL) to remove any

unreacted starting materials. If no precipitate forms, concentrate the reaction mixture under

reduced pressure using a rotary evaporator.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol or a mixture of dichloromethane and diethyl ether).

Drying and Characterization: Dry the purified product under vacuum. Characterize the N-

alkylated 2,4,5-trimethylbenzo[d]thiazolium salt by standard analytical techniques such as ¹H

NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Data Presentation
The following table summarizes representative quantitative data for the N-methylation of 2,4,5-
trimethylbenzo[d]thiazole with methyl iodide.
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Parameter Value

Starting Material 2,4,5-Trimethylbenzo[d]thiazole

Alkylating Agent Methyl Iodide

Molar Ratio (Substrate:Agent) 1 : 1.2

Solvent Acetonitrile

Reaction Temperature Reflux (approx. 82 °C)

Reaction Time 4 - 6 hours

Product Yield (after purification) 85 - 95%

¹H NMR (DMSO-d6, δ, ppm)

N-CH₃ ~4.3 (s, 3H)

C2-CH₃ ~2.9 (s, 3H)

Aromatic-CH₃ ~2.5 (s, 3H), ~2.4 (s, 3H)

Aromatic-H ~7.8 - 8.2 (m, 2H)

Visualizations
Below are diagrams illustrating the experimental workflow and the general reaction scheme for

the N-alkylation of 2,4,5-trimethylbenzo[d]thiazole.
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Click to download full resolution via product page

Caption: Experimental workflow for the N-alkylation of 2,4,5-trimethylbenzo[d]thiazole.
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Caption: General reaction scheme for N-alkylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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